Cas no 18850-44-7 (8-chloro-3,4,5,6-tetrahydro-2H-1-benzothiazocine)
18850-44-7 structure
Product Name:8-chloro-3,4,5,6-tetrahydro-2H-1-benzothiazocine
CAS No:18850-44-7
MF:C10H12ClNS
MW:213.726980209351
CID:1380096
PubChem ID:87827
Update Time:2025-04-20
8-chloro-3,4,5,6-tetrahydro-2H-1-benzothiazocine Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-3,4,5,6-tetrahydro-2H-1-benzothiazocine
- 8-chloro-3,4,5,6-tetrahydro-2H-1,6-benzothiazocine
- DTXSID70940348
- NS00048183
- 18850-44-7
- 8-Chloro-3,4,5,6-tetrahydro-2H-benzo[b][1,4]thiazocine
- HGRDMMJJFJFWDU-UHFFFAOYSA-N
- EINECS 242-623-2
-
- Inchi: 1S/C10H12ClNS/c11-8-3-4-10-9(7-8)12-5-1-2-6-13-10/h3-4,7,12H,1-2,5-6H2
- InChI Key: HGRDMMJJFJFWDU-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NCCCCS2
Computed Properties
- Exact Mass: 213.03806
- Monoisotopic Mass: 213.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
8-chloro-3,4,5,6-tetrahydro-2H-1-benzothiazocine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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